Cas no 113170-37-9 (PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-)

• Product Name: PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
• CAS No: 113170-37-9
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 3512204
• Update Time: 2025-04-19

PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
• Propanoic acid, 2-methyl-3-[(3-methylbenzoyl)thio]-, (S)- (9CI)

• Inchi： 1S/C12H14O3S/c1-8-4-3-5-10(6-8)12(15)16-7-9(2)11(13)14/h3-6,9H,7H2,1-2H3,(H,13,14)/t9-/m1/s1
• InChI Key： NEEWDJGVUVAHSX-SECBINFHSA-N
• SMILES： C(O)(=O)[C@H](C)CSC(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±42.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)